Cas no 360787-19-5 (1-Benzyl-1H-1,2,3-benzotriazol-3-ium-3-olate)

• Product Name: 1-Benzyl-1H-1,2,3-benzotriazol-3-ium-3-olate
• CAS No: 360787-19-5
• CID: 4649864
• Update Time: 2025-05-21

1-Benzyl-1H-1,2,3-benzotriazol-3-ium-3-olate Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1H-1,2,3-benzotriazol-3-ium-3-olate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 1-Benzyl-1H-1,2,3-benzotriazol-3-ium-3-olate

Introduction to 1-Benzyl-1H-1,2,3-BenzoTriaZolium 3-Olate (CAS No: 360787-19-5)

The compound 1-Benzyl-1H-1,2,3-benzotriazolium 3-olate, with the CAS registry number 360787-19-5, is a significant entity in the realm of organic chemistry and materials science. This compound belongs to the class of benzotriazole derivatives, which have garnered substantial attention due to their versatile applications in various fields such as antioxidants, UV stabilizers, and pharmaceutical intermediates. The structure of this compound comprises a benzotriazole ring system with a benzyl substituent at the 1-position and an olate group at the 3-position, contributing to its unique chemical properties.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, leveraging both traditional organic synthesis techniques and modern catalytic processes. The synthesis of benzotriazole derivatives has been optimized to enhance yield and purity, making them more accessible for industrial applications. Researchers have also explored the use of green chemistry principles in synthesizing this compound, reducing environmental impact while maintaining high-quality standards.

The structural uniqueness of 1-Benzyl-1H-1,2,3-benzotriazolium 3-olate lies in its ability to act as both a donor and acceptor in various chemical reactions. This dual functionality has been exploited in the development of advanced materials such as light-emitting diodes (LEDs) and sensors. Recent studies have demonstrated its potential as a building block for constructing supramolecular assemblies, which are critical for applications in nanotechnology and drug delivery systems.

In terms of applications, this compound has shown remarkable performance as a stabilizer in polymer formulations. Its ability to scavenge free radicals and inhibit oxidative degradation makes it an ideal candidate for extending the shelf life of polymeric materials used in automotive and aerospace industries. Furthermore, its role as an intermediate in pharmaceutical synthesis has been validated by recent clinical trials targeting specific disease pathways.

The olate group present in this compound imparts strong electron-withdrawing properties, enhancing its reactivity in nucleophilic substitution reactions. This characteristic has been pivotal in its application as a catalyst in organic transformations. Recent research highlights its use as a catalyst in asymmetric synthesis, enabling the production of enantiomerically enriched compounds with high efficiency.

The global market for benzotriazole derivatives is experiencing steady growth due to increasing demand from various sectors such as electronics, healthcare, and coatings. The demand for high-performance materials has driven innovation in the synthesis and application of compounds like 1-Benzyl-1H-1,2,3-benzotriazolium 3-olate. Its compatibility with existing industrial processes ensures seamless integration into manufacturing workflows.

In conclusion, the compound CAS No: 360787-19-5 represents a cutting-edge material with multifaceted applications across diverse industries. Ongoing research continues to uncover new potentials for this compound, solidifying its position as a key player in modern chemistry and materials science.